Cas no 1805274-04-7 (2-Aminomethyl-5-cyano-4-nitrobenzoic acid)

• Product Name: 2-Aminomethyl-5-cyano-4-nitrobenzoic acid
• CAS No: 1805274-04-7
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 4946632
• Update Time: 2025-05-25

2-Aminomethyl-5-cyano-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-5-cyano-4-nitrobenzoic acid

• Inchi： 1S/C9H7N3O4/c10-3-5-2-8(12(15)16)6(4-11)1-7(5)9(13)14/h1-2H,3,10H2,(H,13,14)
• InChI Key： UYZAZRQGGBSGJT-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C(=CC=1CN)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: -2.4
• Topological Polar Surface Area: 133

Additional information on 2-Aminomethyl-5-cyano-4-nitrobenzoic acid

Introduction to 2-Aminomethyl-5-cyano-4-nitrobenzoic acid (CAS No. 1805274-04-7)

2-Aminomethyl-5-cyano-4-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1805274-04-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives family, characterized by its unique structural features that include an amino group, a cyano group, and a nitro group at specific positions on the benzene ring. These structural motifs not only contribute to its distinct chemical properties but also open up diverse possibilities for its applications in synthetic chemistry and drug development.

The synthesis of 2-Aminomethyl-5-cyano-4-nitrobenzoic acid involves a series of carefully orchestrated chemical reactions that highlight the importance of precision and control in organic synthesis. The presence of both electron-withdrawing and electron-donating groups on the benzene ring influences its reactivity, making it a valuable intermediate in the construction of more complex molecular architectures. Researchers have leveraged these properties to explore its potential in various chemical transformations, including condensation reactions, cyclization processes, and functional group interconversions.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzoic acid derivatives due to their structural similarity to many biologically active compounds. The combination of an amino group, a cyano group, and a nitro group in 2-Aminomethyl-5-cyano-4-nitrobenzoic acid suggests that it may exhibit a range of biological activities. Preliminary studies have indicated that this compound could possess antimicrobial, anti-inflammatory, or even anticancer properties, although further research is needed to fully elucidate its pharmacological profile.

The cyano group at the 5-position and the nitro group at the 4-position are particularly noteworthy as they can participate in hydrogen bonding interactions and influence the electronic distribution across the molecule. These features make 2-Aminomethyl-5-cyano-4-nitrobenzoic acid a promising candidate for designing molecules with enhanced binding affinity to biological targets. Additionally, the amino group at the 2-position provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most exciting aspects of 2-Aminomethyl-5-cyano-4-nitrobenzoic acid is its potential as a building block in drug discovery. The structural motifs present in this compound are frequently found in known pharmaceuticals, suggesting that it could serve as a precursor for synthesizing novel therapeutic agents. For instance, researchers have explored its use in generating derivatives with improved solubility or bioavailability, which are critical factors in drug development. The ability to modify this compound through various synthetic pathways allows for the creation of a library of analogs that can be screened for biological activity.

The role of computational chemistry has been instrumental in understanding the behavior of 2-Aminomethyl-5-cyano-4-nitrobenzoic acid. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into its molecular interactions and reactivity patterns. These studies have not only helped in predicting potential biological activities but also in designing more efficient synthetic routes. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

Recent advancements in green chemistry have also influenced the synthesis of 2-Aminomethyl-5-cyano-4-nitrobenzoic acid. There is an increasing emphasis on developing environmentally friendly synthetic protocols that minimize waste and reduce energy consumption. Researchers have been exploring catalytic methods and solvent-free reactions to achieve higher yields and better selectivity in the synthesis of this compound. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

The versatility of 2-Aminomethyl-5-cyano-4-nitrobenzoic acid extends beyond pharmaceutical applications. It has found utility in material science as well, where its unique structural features make it suitable for developing advanced materials with tailored properties. For example, researchers have investigated its potential use in creating conductive polymers or organic semiconductors due to its ability to form stable π-conjugated systems.

In conclusion, 2-Aminomethyl-5-cyano-4-nitrobenzoic acid (CAS No. 1805274-04-7) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural features offer opportunities for diverse applications, from drug development to material science. As research continues to uncover new ways to exploit its properties, this compound is poised to play an increasingly important role in scientific innovation.